4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine

• IUPAC Name: 4-(3-methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine
• InChI: InChI=1S/C17H23N3O2S/c1-14-4-3-5-15(10-14)12-23(21,22)20-8-6-16(7-9-20)17-11-18-13-19(17)2/h3-5,10-11,13,16H,6-9,12H2,1-2H3
• InChI Key: ASIKXWICLAJAMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CS(=O)(=O)N2CCC(CC2)C3=CN=CN3C
• Molecular Formula: C17H23N3O2S
• Molecular Weight: 333.5 g/mol

Description

4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine, also known as MRS2500, is a selective antagonist for the P2Y1 receptor. This receptor is a G protein-coupled receptor that is activated by adenosine triphosphate (ATP) and plays a crucial role in platelet aggregation and thrombosis. MRS2500 has been widely used in scientific research to investigate the physiological effects and mechanism of action of the P2Y1 receptor.

Mechanism of Action

4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine selectively blocks the activation of the P2Y1 receptor by ATP. This receptor is involved in the activation of platelets, which leads to the formation of blood clots. By blocking the receptor, 4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine can prevent platelet aggregation and reduce the risk of thrombosis.
Biochemical and Physiological Effects
Studies have shown that 4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine can effectively block the activation of the P2Y1 receptor in platelets, leading to a reduction in platelet aggregation and thrombus formation. Additionally, 4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine has been shown to have anti-inflammatory effects and can modulate neuronal signaling in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine in scientific research is its selectivity for the P2Y1 receptor. This allows researchers to specifically investigate the effects of this receptor on physiological processes without interfering with other receptors. However, one limitation of 4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research involving 4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine. One area of interest is investigating the role of the P2Y1 receptor in other physiological processes, such as wound healing and cancer. Additionally, researchers are exploring the potential therapeutic applications of 4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine, such as in the treatment of thrombotic disorders and neurodegenerative diseases. Further studies are also needed to optimize the synthesis and formulation of 4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine for use in various experimental settings.

Synthesis Methods

4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine can be synthesized through a multi-step process involving the reaction of 3-methylphenylmethylsulfonyl chloride with 4-(3-methylimidazol-4-yl)piperidine. The resulting product is then purified through column chromatography to obtain 4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine in its pure form.

Scientific Research Applications

4-(3-Methylimidazol-4-yl)-1-[(3-methylphenyl)methylsulfonyl]piperidine has been used in various scientific research studies to investigate the role of the P2Y1 receptor in platelet aggregation and thrombosis. It has also been used to study the effects of the receptor on other physiological processes such as neuronal signaling and inflammation.